Cas no 2228344-88-3 (4-3-chloro-4-(trifluoromethyl)phenylbutan-2-one)

• Product Name: 4-3-chloro-4-(trifluoromethyl)phenylbutan-2-one
• CAS No: 2228344-88-3
• MF: C₁₁H₁₀ClF₃O
• MW: 250.644712924957
• CID: 6386149
• PubChem ID: 165652033
• Update Time: 2025-06-08

4-3-chloro-4-(trifluoromethyl)phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-chloro-4-(trifluoromethyl)phenylbutan-2-one
• 2228344-88-3
• 4-[3-chloro-4-(trifluoromethyl)phenyl]butan-2-one
• EN300-1939649

• Inchi： 1S/C11H10ClF3O/c1-7(16)2-3-8-4-5-9(10(12)6-8)11(13,14)15/h4-6H,2-3H2,1H3
• InChI Key： SVIVYINKDLTYAP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)CCC(C)=O

Computed Properties

• Exact Mass: 250.0372271g/mol
• Monoisotopic Mass: 250.0372271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-3-chloro-4-(trifluoromethyl)phenylbutan-2-one

Chemical Profile of 4-3-chloro-4-(trifluoromethyl)phenylbutan-2-one (CAS No: 2228344-88-3)

4-3-chloro-4-(trifluoromethyl)phenylbutan-2-one, identified by the Chemical Abstracts Service Number (CAS No) 2228344-88-3, is a specialized organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic ketones, characterized by a phenyl ring substituted with chloro and trifluoromethyl groups, coupled with a butan-2-one moiety. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The chloro and trifluoromethyl substituents in the phenyl ring significantly influence the electronic properties and reactivity of the molecule. The chloro group introduces a region of high electron density, which can participate in various nucleophilic substitution reactions, while the trifluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design. These attributes make 4-3-chloro-4-(trifluoromethyl)phenylbutan-2-one a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. The structural motif of 4-3-chloro-4-(trifluoromethyl)phenylbutan-2-one aligns well with several pharmacophores that have shown efficacy in preclinical studies. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, particularly those involved in cancer therapeutics. The presence of both electron-withdrawing and lipophilic groups allows for optimal interactions with biological targets, enhancing binding affinity and selectivity.

One notable application of 4-3-chloro-4-(trifluoromethyl)phenylbutan-2-one is in the synthesis of novel antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has driven the search for alternative therapeutic strategies. Compounds with structural analogs to 4-3-chloro-4-(trifluoromethyl)phenylbutan-2-one have demonstrated promising activity against Gram-positive and Gram-negative pathogens. The mechanism of action often involves disruption of bacterial cell wall synthesis or interference with essential metabolic pathways.

Another area where this compound has shown promise is in the development of agrochemicals. The agrochemical industry continually seeks innovative compounds to protect crops from pests and diseases. The chemical properties of 4-3-chloro-4-(trifluoromethyl)phenylbutan-2-one, such as its stability under environmental conditions and its ability to interact with biological targets, make it a suitable candidate for formulating new pesticides. Research indicates that derivatives of this compound can exhibit herbicidal and fungicidal properties while maintaining low toxicity to non-target organisms.

The synthesis of 4-3-chloro-4-(trifluoromethyl)phenylbutan-2-one involves multi-step organic reactions, typically starting from readily available aromatic precursors. Key steps include chlorination and trifluoromethylation of the phenyl ring, followed by condensation reactions to introduce the butan-2-one moiety. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques are crucial in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In terms of analytical characterization, 4-3-chloro-4-(trifluoromethyl)phenylbutan-2-one is typically analyzed using high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy. These techniques provide detailed information about the compound's purity, molecular structure, and chemical environment. Additionally, computational methods such as molecular modeling are used to predict its interactions with biological targets, aiding in the rational design of derivatives with enhanced pharmacological properties.

The pharmacokinetic profile of 4-3-chloro-4-(trifluoromethyl)phenylbutan-2-one is another critical aspect that has been studied extensively. Factors such as absorption, distribution, metabolism, and excretion (ADME) are carefully evaluated to determine its suitability for therapeutic use. Preclinical studies have provided insights into how modifications to the molecular structure can influence these parameters. For example, optimizing the size and electronic distribution of substituents can improve oral bioavailability and reduce metabolic clearance.

Future directions in research on 4-3-chloro-4-(trifluoromethyl)phenylbutan-2-one include exploring its potential as a scaffold for drug discovery programs targeting neurological disorders. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its structural flexibility allows for further derivatization to create libraries of compounds that can be screened for novel therapeutic activities.

In conclusion, 4 - 3 - chloro - 4 - ( trif luoro methyl ) phen yl but an - 2 - one ( CAS No : 222834 4 - 88 - 3 ) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications . Its unique structural features , coupled with its favorable chemical properties , make it a valuable building block for synthesizing bioactive molecules . Ongoing research continues to uncover new possibilities for this compound , reinforcing its importance in advancing chemical biology and drug development .